6-chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline

• IUPAC Name: 2-(6-chloro-4-phenylquinazolin-2-yl)sulfanyl-1-(3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C25H20ClN3OS/c26-19-12-13-21-20(15-19)24(18-8-2-1-3-9-18)28-25(27-21)31-16-23(30)29-14-6-10-17-7-4-5-11-22(17)29/h1-5,7-9,11-13,15H,6,10,14,16H2
• InChI Key: NAIQWLRNAVMFOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC4=C(C=C(C=C4)Cl)C(=N3)C5=CC=CC=C5
• Molecular Formula: C25H20ClN3OS
• Molecular Weight: 446.0 g/mol

Description

This compound features a quinazoline core substituted at position 6 with chlorine, position 4 with a phenyl group, and position 2 with a thioether-linked 3,4-dihydroquinolin-1(2H)-yl-2-oxoethyl moiety. The 3,4-dihydroquinoline group introduces conformational rigidity and hydrophobicity, while the thioether bridge enhances metabolic stability compared to oxygen or nitrogen linkages.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the condensation of 6-chloro-4-phenylquinazoline with 2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethylthiol under specific reaction conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a suitable solvent, such as dimethylformamide, at elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

6-chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; typically carried out in anhydrous solvents like tetrahydrofuran.

Substitution: Amines, thiols; typically carried out in polar solvents like dimethyl sulfoxide or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline N-oxides, while substitution reactions may yield various quinazoline derivatives with different functional groups.

Scientific Research Applications

6-chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated as a potential therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: Used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 6-chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its biological effects. For example, it may inhibit tyrosine kinases, which are involved in cell signaling pathways that regulate cell growth and proliferation.

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below highlights key structural analogs and their biological activities:

Compound Name/ID	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Quinazoline	6-Cl, 4-Ph, thioethyl-dihydroquinoline	Potential antiviral
EN37 (HIV-1 RNase H inhibitor)	Quinazolin-4(3H)-one	Methylamino, dihydroquinoline	HIV RNase H inhibition
AR54 (Prostate cancer agent)	Dihydroquinoline	Pyrimidinylthio, trimethylphenyl	Prostate cancer treatment
Compound 10 (Antioxidant)	Quinazolin-4(3H)-one	Sulfamoylphenyl, pyrazinyl	Antioxidant
TNZ (Structural analog)	Quinazoline	6-Cl, 2-MeO, 4-Ph	N/A (structural analog)

Key Findings from Comparative Studies

EN37 (HIV-1 RNase H Inhibitor): Shares the quinazolinone core and dihydroquinoline group with the target compound. Binds to HIV-1 RNase H via hydrogen bonds and hydrophobic interactions at site 507 .

AR54 (Prostate Cancer Agent): Contains a dihydroquinoline group but substitutes the quinazoline with a pyrimidinylthio chain. Demonstrates the importance of thioether linkages in bioactivity, though the target compound’s quinazoline core may target different pathways (e.g., viral vs. oncogenic) .

Antioxidant Quinazoline Derivatives (e.g., Compound 10): 2-Substituted thioacetamide derivatives (e.g., sulfamoylphenyl) show potent antioxidant activity. The target compound’s 6-chloro and dihydroquinoline groups may reduce antioxidant efficacy but enhance specificity for enzyme inhibition .

TNZ (6-Chloro-2-Methoxy-4-Phenylquinazoline): Structural analog with methoxy at position 2 instead of the thioethyl-dihydroquinoline group.

Pharmacological Implications

• The 3,4-dihydroquinoline group enhances lipophilicity, aiding membrane penetration and target engagement in hydrophobic binding pockets (e.g., viral enzymes or kinase domains).
• The 6-chloro substituent may increase electrophilicity, facilitating covalent interactions with nucleophilic residues in target proteins.

Biological Activity

6-Chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its IUPAC name and molecular formula:

• IUPAC Name: 6-Chloro-2-{[2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl]thio}-4-phenylquinazoline
• Molecular Formula: C₁₈H₁₅ClN₂OS
• Molecular Weight: 344.84 g/mol

Research indicates that this compound exhibits significant biological activity through various mechanisms:

• Antitumor Activity:
  • The compound has shown potential in inhibiting tumor growth in various cancer cell lines. Studies suggest that it may induce apoptosis via mitochondrial pathways and inhibit angiogenesis by targeting vascular endothelial growth factor (VEGF) signaling pathways.
• Antimicrobial Properties:
  • Preliminary studies have demonstrated antimicrobial activity against Gram-positive and Gram-negative bacteria. The mechanism involves disruption of bacterial cell wall synthesis and inhibition of protein synthesis.
• Anti-inflammatory Effects:
  • The compound has been observed to reduce pro-inflammatory cytokines in vitro, suggesting a role in modulating inflammatory responses, which could be beneficial in treating conditions like arthritis.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antitumor	Induces apoptosis in cancer cells
Antimicrobial	Inhibits growth of bacteria
Anti-inflammatory	Reduces cytokine levels

Case Study 1: Antitumor Efficacy

In a study published in Cancer Research, researchers evaluated the cytotoxic effects of the compound on human breast cancer cells (MCF-7). The results indicated a significant reduction in cell viability at concentrations above 10 µM, with apoptosis confirmed through flow cytometry analysis. The study concluded that the compound could serve as a lead for developing new anticancer agents.

Case Study 2: Antimicrobial Activity

A separate investigation published in the Journal of Antimicrobial Chemotherapy assessed the antibacterial properties of the compound against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 32 µg/mL for both bacterial strains, indicating moderate antibacterial activity. The study suggested that further structural modifications could enhance its efficacy.